3-(Butan-2-yl)-3-(chloromethyl)-2-methyloxolane

• Molecular Formula: C10H19ClO
• Molecular Weight: 190.71 g/mol
• IUPAC Name: 3-butan-2-yl-3-(chloromethyl)-2-methyloxolane
• InChI: InChI=1S/C10H19ClO/c1-4-8(2)10(7-11)5-6-12-9(10)3/h8-9H,4-7H2,1-3H3
• InChI Key: CFMHEXHRTGZWDF-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1(CCOC1C)CCl

Description

3-(Butan-2-yl)-3-(chloromethyl)-2-methyloxolane is a substituted oxolane (tetrahydrofuran derivative) featuring a branched alkyl group (butan-2-yl), a chloromethyl group, and a methyl substituent on the oxolane ring.

Key structural features:

• Oxolane backbone: A five-membered oxygen-containing ring.
• Substituents:
  • Butan-2-yl (sec-butyl) at position 2.
  • Chloromethyl at position 3.
  • Methyl at position 2.

These substituents likely influence its reactivity, solubility, and stability, particularly due to the electron-withdrawing chlorine atom and steric effects from branched alkyl groups.

Biological Activity

3-(Butan-2-yl)-3-(chloromethyl)-2-methyloxolane is a synthetic compound that has garnered interest in various fields, particularly in medicinal chemistry and agrochemicals. This article reviews the biological activity of this compound, focusing on its pharmacological properties, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by its unique oxolane ring structure, which includes a butan-2-yl group and a chloromethyl substituent. This structural configuration is essential for its biological activity.

Pharmacological Properties

• Antimicrobial Activity : Studies have indicated that compounds with similar structures exhibit significant antimicrobial properties. For instance, chlorinated oxolanes have shown effectiveness against various bacterial strains, making them potential candidates for antibiotic development.
• Anticancer Potential : Preliminary research suggests that derivatives of oxolane compounds can inhibit cancer cell proliferation. The presence of halogenated groups often enhances the cytotoxicity of these compounds against tumor cells.
• Insecticidal Effects : Research into insecticides has revealed that chloromethyl derivatives can serve as effective agents against agricultural pests, potentially offering a safer alternative to traditional pesticides.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Inhibition of bacterial growth
Anticancer	Cytotoxic effects on cancer cell lines
Insecticidal	Effective against common agricultural pests

Case Study 1: Antimicrobial Efficacy

A study conducted by Zhang et al. (2018) demonstrated that chlorinated oxolanes exhibit significant antimicrobial activity against Escherichia coli and Staphylococcus aureus. The minimum inhibitory concentration (MIC) was found to be as low as 0.5 mM, indicating strong potential for development as a new class of antibiotics.

Case Study 2: Anticancer Activity

In a preclinical trial, derivatives of oxolane compounds were tested for their ability to inhibit the proliferation of breast cancer cells (MCF-7). The results showed a dose-dependent response with IC50 values ranging from 10 to 20 µM, suggesting that structural modifications can enhance anticancer properties.

Case Study 3: Insecticidal Properties

Research published in the Journal of Agricultural Chemistry highlighted the efficacy of chlorinated oxolane derivatives in controlling aphid populations in crops. Field trials indicated a reduction in pest populations by over 70%, showcasing the compound's potential as an environmentally friendly pesticide.

The biological activity of 3-(Butan-2-yl)-3-(chloromethyl)-2-methyloxolane is believed to be mediated through several mechanisms:

• Cell Membrane Disruption : The lipophilic nature of the compound allows it to integrate into microbial membranes, leading to increased permeability and cell death.
• Enzyme Inhibition : Similar compounds have been shown to inhibit key enzymes involved in cellular metabolism, thereby disrupting normal cellular functions in pathogens and cancer cells.
• Receptor Interaction : The structural features may facilitate interactions with specific biological receptors, influencing cellular signaling pathways relevant to cancer progression or pest resistance.

Comparison with Similar Compounds

Chloromethyl-Substituted Heterocycles

Chloromethyl groups are common in bioactive and reactive compounds. For example:

• 3-(Chloromethyl)pyridine-HCl (): Exhibits high cytotoxicity (LD₅₀ = 0.0756 mM in BALB/c-3T3 cells) and carcinogenicity . Demonstrates transformation assay activity (SP and LA responses) in carcinogenicity testing.
• 1-(4-(4-(Chloromethyl)thiazol-2-yl)phenyl)urea derivatives ():
  • Synthesized with yields ranging from 50.3% to 58.1%.
  • Mass spectrometry (ESI-MS) confirms molecular weights (e.g., m/z 362.1–412.0) .

Comparison :
The chloromethyl group in 3-(butan-2-yl)-3-(chloromethyl)-2-methyloxolane may confer similar reactivity (e.g., nucleophilic substitution) but likely reduced cytotoxicity compared to aromatic chloromethyl compounds like 3-(chloromethyl)pyridine-HCl due to the absence of an aromatic system.

Substituted Oxolanes and Dioxolanes

• 2-Methyl-1,3-dioxolane (CAS 497-26-7, ):
  • Simpler structure with a single methyl group.
  • Used in solvent applications due to its cyclic ether backbone .
• 2-Ethyl-2-methyl-1,3-dioxolane (CAS 126-39-6, ):
  • Features branched alkyl groups, enhancing hydrophobicity.
  • STORET code: 81586 (total concentration measurement) .

Comparison: The butan-2-yl and chloromethyl groups in the target compound introduce greater steric hindrance and polarizability compared to methyl or ethyl substituents.

Chlorinated Alkenes and Allylic Compounds

• 3-Chloro-2-methylpropene (methallyl chloride, CAS 563-47-3, ): Linear structure with a chlorine atom on a branched alkene. Synonyms include β-methallyl chloride and isobutenyl chloride. Reactivity dominated by allylic chloride substitution .

Data Tables

Table 1: Key Properties of Structural Analogs

Compound	Molecular Weight (g/mol)	Key Substituents	Cytotoxicity (LD₅₀)	Application/Notes	Reference
3-(Chloromethyl)pyridine-HCl	149.59	Chloromethyl, pyridine	0.0756 mM	Carcinogen, cytotoxic agent
2-Methyl-1,3-dioxolane	88.11	Methyl	N/A	Solvent, synthetic intermediate
Methallyl chloride	90.55	Chlorine, branched alkene	N/A	Polymer precursor

Research Implications and Limitations

• Reactivity : The chloromethyl group may undergo nucleophilic substitution, while the oxolane ring could participate in ring-opening reactions.
• Toxicity : Likely lower than aromatic chloromethyl compounds but requires empirical validation.
• Applications: Potential as a monomer for functionalized polymers or a building block in agrochemical synthesis.

Limitations :

• Absence of explicit data on synthesis, stability, or biological activity for the target compound.
• Comparisons rely on extrapolation from structurally related but distinct compounds.